![molecular formula C9H15ClN2O3 B2440313 2-[1-(2-Chloroacetyl)azetidin-3-yl]oxy-N,N-dimethylacetamide CAS No. 2411240-77-0](/img/structure/B2440313.png)
2-[1-(2-Chloroacetyl)azetidin-3-yl]oxy-N,N-dimethylacetamide
Description
“2-[1-(2-Chloroacetyl)azetidin-3-yl]oxy-N,N-dimethylacetamide” is a chemical compound that belongs to the class of azetidinones . Azetidinones, also known as β-lactams, are four-membered heterocyclic compounds known for a wide range of biological activities . They exhibit antimicrobial activity against a variety of microorganisms, including fungi, Gram-positive strains such as Staphylococcus aureus, Bacillus subtilis, and Bacillus lintus, and Gram-negative strains such as Escherichia coli, Vibrio cholera, and Pseudomonas aeruginosa .
Synthesis Analysis
The synthesis of azetidinone derivatives typically involves several steps. For instance, in one study, a series of azetidin-2-ones were synthesized from isoniazid . Another study described an efficient protocol for preparing chiral 2-(N-Boc-azetidin-3-yl)-2-alkylpropanoic acids as novel GABA derivatives . The synthesis involved converting alkylated phosphonates and N-Boc-azetidin-3-one to the corresponding N-Boc-azetidine-3-ylidenes via a Horner–Wadsworth–Emmons reaction .Chemical Reactions Analysis
The chemical reactions involving azetidinones can vary depending on the specific compound and the conditions. For instance, azetidinones can undergo reactions such as the Horner–Wadsworth–Emmons reaction to form N-Boc-azetidine-3-ylidenes . These can then react with NH-heterocycles in an aza-Michael addition to yield functionalized 3-substituted 3-(acetoxymethyl)azetidines .Future Directions
The future directions for research on “2-[1-(2-Chloroacetyl)azetidin-3-yl]oxy-N,N-dimethylacetamide” and similar compounds could involve further exploration of their biological activities and potential applications in medicine. Given the wide range of activities exhibited by azetidinones, these compounds could be promising candidates for the development of new therapeutic agents .
properties
IUPAC Name |
2-[1-(2-chloroacetyl)azetidin-3-yl]oxy-N,N-dimethylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15ClN2O3/c1-11(2)9(14)6-15-7-4-12(5-7)8(13)3-10/h7H,3-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMSDJGVAMCHJGA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)COC1CN(C1)C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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